Cas no 863003-44-5 (2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 863003-44-5
• Molecular Formula: C₂₀H₁₈N₆O₄S
• Molecular Weight: 438.459722042084
• CID: 6437327
• PubChem ID: 16195666

2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide Properties

Names and Identifiers

• 2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• HMS2238C22
• 2-(1,3-dimethyl-2,4-dioxo-7-phenylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• AKOS024592881
• 2-((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
• 863003-44-5
• HMS3366E17
• F0654-0858
• CHEMBL1701127
• SR-01000008011
• SR-01000008011-1
• SMR000320011
• MLS000420165

• InChIKey： XINLDHKLNNMJEL-UHFFFAOYSA-N
• Inchi： 1S/C20H18N6O4S/c1-11-9-13(24-30-11)21-14(27)10-31-18-15-17(25(2)20(29)26(3)19(15)28)22-16(23-18)12-7-5-4-6-8-12/h4-9H,10H2,1-3H3,(H,21,24,27)
• SMILES： S(CC(NC1C=C(C)ON=1)=O)C1=C2C(N(C)C(N(C)C2=NC(C2C=CC=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 438.11102425g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 438.11102425g/mol
• Heavy Atom Count: 31
• Complexity: 705
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides